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Compound of Interest

Compound Name: Desertomycin

CAS No.: 12728-25-5

Cat. No.: B081353

Get Quote

Emergency Quick Reference
Immediate Action Required for Exposure or Spills

Scenario Immediate Action

Skin Contact

Wash with soap and copious water for 15

minutes. Remove contaminated clothing.[1][2][3]

[4][5]

Eye Contact
Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention immediately.

Spill (Solid)
Dampen with water/ethanol to prevent dust.

Scoop into hazardous waste container.

Spill (Liquid)
Absorb with inert material (vermiculite/sand). Do

not flush to drain.[6][7]
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Substance Identification & Hazard Profile
Desertomycin is a macrocyclic lactone antibiotic (aminopolyol macrolide class) isolated from

Streptomyces macronensis. Unlike simple small molecules, its complex 42-membered ring

structure requires specific thermal destruction methods to ensure complete mineralization and

prevent environmental accumulation or antimicrobial resistance (AMR) propagation.

Physical & Chemical Properties
Property Specification Relevance to Disposal

CAS Number 121820-50-6 Identifier for waste manifesting.

Molecular Formula C₆₁H₁₀₉NO₂₁
High carbon content; suitable

for incineration.

Solubility
Soluble in MeOH, EtOH,

DMSO, DMF.[8][9]

Organic solvents dictate liquid

waste segregation (Ignitable).

Water Solubility Limited / Poor

Do not attempt to dilute and

flush; it will precipitate and

persist.

Stability Stable at neutral pH.

Resistant to standard

autoclaving; thermal

degradation requires >500°C.

GHS Hazard Classification[1]
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child).[1]

Environmental: Hazardous to the aquatic environment (Acute/Chronic).

Core Disposal Directive: Thermal Destruction
The Golden Rule: Desertomycin must never be disposed of down the drain (sanitary sewer).

Standard wastewater treatment plants cannot effectively filter or degrade complex macrolides,

leading to environmental bioaccumulation and resistance selection in aquatic microbiota.
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Method A: High-Temperature Incineration (Preferred)
The only self-validating method to guarantee the destruction of the macrocyclic lactone ring is

high-temperature incineration.

Protocol: Collect all solid waste, contaminated PPE, and spill residues into an approved

RCRA-compliant hazardous waste container.

Destination: Transfer to an institutional EHS (Environmental Health & Safety) provider for off-

site incineration.

Verification: Ensure the waste manifest codes for "Incineration Only."

Method B: Liquid Waste Segregation
Liquid waste containing Desertomycin is typically generated in solvents (DMSO, Methanol).

Organic Solvent Waste: Collect in "Halogenated" or "Non-Halogenated" solvent waste

carboys depending on the solvent used. Label as "Contains Antibiotic/Toxin."

Aqueous Waste: If an aqueous solution is generated, do not pour down the sink. Collect in a

separate carboy labeled "Aqueous Toxic Waste."

Operational Workflows (Visualized)
Diagram 1: Waste Stream Decision Tree
This logic flow ensures no antibiotic enters the municipal water supply.
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Desertomycin Waste Generated

Identify Waste State

Solid / Powder / PPE Liquid Solution Sharps (Needles/Glass)

Solid Hazardous Waste Bin
(Yellow/Red Bag)

Is solvent >10%?

Puncture-Proof
Sharps Container

Chemical Waste Carboy
(Flammable/Toxic)

Yes (DMSO/MeOH)

Aqueous Toxic Waste Carboy
(Do NOT Drain)

No (Water/Buffer)

High-Temp Incineration
(Off-Site)

Click to download full resolution via product page

Caption: Decision logic for segregating Desertomycin waste streams to ensure final

incineration.

Diagram 2: Spill Response Protocol
A systematic approach to cleaning spills to prevent exposure and contamination.
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1. Alert & Isolate
(Notify Lab Personnel)

2. Don PPE
(Gloves, Goggles, Lab Coat, N95)

3. Containment
(Cover with absorbent pads)

4. Surface Decon
(Wipe with 10% Bleach or
1N NaOH to hydrolyze)

5. Collection
(Place all materials in HazWaste)

6. Report Incident
(EHS Documentation)

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a Desertomycin spill in the laboratory.

Surface Decontamination Science
While incineration is required for disposal, surfaces (benchtops, balances) must be cleaned.

Mechanism: Macrocyclic lactones are susceptible to hydrolysis in strong alkaline or acidic

conditions.

Protocol:

Physical Removal: Wipe the area with a paper towel dampened with ethanol or methanol

(Desertomycin is soluble in alcohols) to pick up the bulk of the substance. Dispose of the

towel as hazardous waste.

Chemical Inactivation: Wipe the surface with a 10% Bleach (Sodium Hypochlorite) solution

or 1N NaOH. Allow a contact time of 10–15 minutes. This aids in breaking down the

lactone ring structure and oxidizing residual organics.

Rinse: Follow with a water rinse to remove corrosive residues.

Regulatory Compliance (US/EU)
RCRA (USA): Desertomycin is not a P-listed or U-listed waste. However, it must be

characterized. If dissolved in ethanol/methanol, it carries the D001 (Ignitable) characteristic.

Due to its toxicity, it should be managed as Non-RCRA Regulated Hazardous Waste if solid,

or regulated by state-specific medical waste laws.

EU Waste Framework Directive: Classify under 18 01 09 (medicines other than those

mentioned in 18 01 08) or 18 02 08.
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Labeling: All containers must be labeled "Hazardous Waste - Toxic" with the specific

constituent "Desertomycin" clearly written.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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